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Compound of Interest

Compound Name: 18:0 Propargyl PC

Cat. No.: B15551497 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized reagents like 18:0 Propargyl PC (1,2-distearoyl-sn-glycero-3-

phosphocholine-N-propargyl) are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the essential safety precautions,

operational handling, and disposal procedures for this compound.

Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for 18:0 Propargyl PC is not readily available in the

public domain, the safety profile can be inferred from data on similar phospholipids and

propargyl-containing compounds. Users must consult the supplier-specific SDS upon receipt of

the material and adhere to their institution's environmental health and safety (EHS) guidelines.
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Data Point Information Source/Basis

Chemical Name
1,2-distearoyl-sn-glycero-3-

phosphocholine (N-propynyl)
Avanti Polar Lipids[1]

Molecular Formula
C47H88NO8P (example for a

related compound)

Inferred from similar

structures[2]

Physical State Likely a solid or in solution
General knowledge of

phospholipids

Known Hazards

Potential for skin and eye

irritation. Harmful if swallowed

or inhaled. Propargyl groups

can introduce additional

reactivity and hazards.[3][4][5]

Based on related propargyl

compounds and phospholipids

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area, often

under an inert atmosphere

(e.g., argon) at -20°C ± 4°C.

General guidelines for storing

unsaturated or reactive lipids

Personal Protective Equipment

(PPE)

Safety goggles, lab coat, and

chemical-resistant gloves.
Standard laboratory practice

Experimental Handling Protocols
1. Personal Protective Equipment (PPE) and Engineering Controls:

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling 18:0 Propargyl PC.

Conduct all manipulations of the compound, especially when in powdered form or as a

volatile solution, within a certified chemical fume hood to prevent inhalation.

2. Handling Solid and Solution Forms:

If working with the powdered form, take care to minimize dust creation.
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When preparing solutions, slowly add the solvent to the solid to avoid splashing.

For lipids supplied in an organic solvent, use glass, stainless steel, or Teflon-lined containers

and transfer instruments. Avoid plastics, as they can leach impurities.

3. Spill Management:

Small Spills: In the event of a small spill, absorb the material with an inert absorbent like

vermiculite or sand. Wearing appropriate PPE, collect the absorbed material into a sealed

container for hazardous waste disposal.

Large Spills: For larger spills, evacuate the area immediately and contact your institution's

Environmental Health and Safety (EHS) office.

Disposal Procedures
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance. Never dispose of 18:0 Propargyl PC or its waste down the drain or in regular

trash.

Step 1: Waste Segregation

Solid Waste: All solid waste contaminated with 18:0 Propargyl PC, such as weighing paper,

contaminated gloves, and absorbent materials, should be placed in a clearly labeled

hazardous waste container.

Liquid Waste: Collect all liquid waste containing 18:0 Propargyl PC in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other waste streams unless

explicitly permitted by your institution's EHS guidelines.

Step 2: Labeling and Storage of Waste

All hazardous waste containers must be properly labeled with "Hazardous Waste," the full

chemical name ("18:0 Propargyl PC" or "1,2-distearoyl-sn-glycero-3-phosphocholine-N-

propargyl"), and a clear description of the associated hazards.

Store waste containers in a designated, secure area, preferably with secondary containment,

while awaiting pickup by your institution's hazardous waste management program.
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Step 3: Final Disposal

All waste containing 18:0 Propargyl PC must be disposed of through your institution's

certified hazardous waste management program. Adhere to all local, state, and federal

regulations regarding hazardous waste disposal.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of 18:0 Propargyl PC waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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